Cas no 2228136-62-5 (2,2-difluoro-4-(morpholin-4-yl)butan-1-ol)

• Product Name: 2,2-difluoro-4-(morpholin-4-yl)butan-1-ol
• CAS No: 2228136-62-5
• MF: C₈H₁₅F₂NO₂
• MW: 195.207009553909
• CID: 6526669
• PubChem ID: 165650453
• Update Time: 2025-07-22

2,2-difluoro-4-(morpholin-4-yl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-4-(morpholin-4-yl)butan-1-ol
• EN300-1952832
• 2228136-62-5

• Inchi： 1S/C8H15F2NO2/c9-8(10,7-12)1-2-11-3-5-13-6-4-11/h12H,1-7H2
• InChI Key： SEQXFRNXNKEVCU-UHFFFAOYSA-N
• SMILES： FC(CO)(CCN1CCOCC1)F

Computed Properties

• Exact Mass: 195.10708505g/mol
• Monoisotopic Mass: 195.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 32.7Ų

Additional information on 2,2-difluoro-4-(morpholin-4-yl)butan-1-ol

Introduction to 2,2-difluoro-4-(morpholin-4-yl)butan-1-ol (CAS No. 2228136-62-5)

2,2-difluoro-4-(morpholin-4-yl)butan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2228136-62-5, is a fluorinated organic compound featuring a unique structural motif that has garnered significant attention in the field of medicinal chemistry and drug discovery. The presence of both fluorine atoms and a morpholine moiety in its molecular framework imparts distinct physicochemical properties, making it a promising candidate for further exploration in the development of novel therapeutic agents.

The compound’s structure consists of a butan-1-ol backbone substituted with two fluorine atoms at the 2-position and a morpholine ring at the 4-position. This arrangement not only enhances its lipophilicity but also introduces potential hydrogen bonding capabilities, which are critical for interactions with biological targets. The morpholine group, in particular, is well-known for its versatility in drug design due to its ability to mimic the binding pockets of enzymes and receptors.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The incorporation of fluorine atoms into molecular structures often leads to improved drug-like properties, such as increased bioavailability and resistance to enzymatic degradation. The specific substitution pattern of 2,2-difluoro-4-(morpholin-4-yl)butan-1-ol makes it an intriguing subject for further investigation.

Recent studies have highlighted the potential of fluorinated morpholine derivatives as scaffolds for developing new therapeutic agents. For instance, compounds with similar structural features have been explored for their activity against various biological targets, including kinases and ion channels. The electron-withdrawing nature of the fluorine atoms can influence electronic distributions within the molecule, thereby affecting its interactions with biological systems. This property is particularly valuable in designing selective inhibitors for therapeutic applications.

The synthesis of 2,2-difluoro-4-(morpholin-4-yl)butan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies are essential for producing sufficient quantities of the compound for preclinical testing and characterization.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 2,2-difluoro-4-(morpholin-4-yl)butan-1-ol to potential biological targets. These studies often involve docking simulations and quantum mechanical calculations to predict how the compound interacts with proteins or nucleic acids. Such insights are crucial for optimizing its pharmacological activity and minimizing off-target effects.

The pharmacological potential of 2,2-difluoro-4-(morpholin-4-yl)butan-1-ol has been explored in several preclinical models. Initial studies suggest that it exhibits promising activity against certain enzymatic targets, although further research is needed to fully elucidate its mechanism of action. The compound’s unique structural features make it a valuable tool for investigating novel therapeutic strategies across various disease areas.

In conclusion, 2,2-difluoro-4-(morpholin-4-yl)butan-1-ol (CAS No. 2228136-62-5) represents an exciting opportunity in medicinal chemistry due to its distinctive structural characteristics and potential biological activity. Ongoing research efforts are expected to yield new insights into its pharmacological properties and applications in drug development. As the field continues to evolve, compounds like this one will play a crucial role in advancing our understanding of disease mechanisms and developing effective treatments.